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Abstract

N-(2-hydroxyethyl)-2-nitrobenzenesulfonamide is a chemical compound with the molecular
formula C8H10N205S. While its specific biological activities and applications in drug
development are not extensively documented in publicly available literature, its structure
suggests potential utility as a chemical intermediate in organic synthesis. This guide provides a
comprehensive overview of its chemical and physical properties, a detailed, inferred synthesis
protocol, and a discussion of its potential, though currently unsubstantiated, roles in research.

Chemical and Physical Properties

N-(2-hydroxyethyl)-2-nitrobenzenesulfonamide is an organic compound belonging to the
benzenesulfonamide family. The presence of a nitro group and a hydroxyethyl group imparts
specific chemical characteristics.[1]

Table 1: Chemical and Physical Properties of N-(2-hydroxyethyl)-2-
nitrobenzenesulfonamide
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Property Value Source
Molecular Formula C8H10N205S [2][3]
Molecular Weight 246.24 g/mol [2][3]
CAS Number 18226-11-4 [21[3]

N-(2-hydroxyethyl)-2-
IUPAC Name ) ) [1]
nitrobenzenesulfonamide

Computed XLogP3 0.4 PubChem
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor
6 PubChem
Count
Rotatable Bond Count 4 PubChem
Synthesis

While a specific, detailed experimental protocol for the synthesis of N-(2-hydroxyethyl)-2-
nitrobenzenesulfonamide is not readily available in the searched literature, a standard and
highly probable synthetic route involves the reaction of 2-nitrobenzenesulfonyl chloride with
ethanolamine. This is a classic method for the formation of sulfonamides.[4][5]

Inferred Experimental Protocol: Synthesis of N-(2-
hydroxyethyl)-2-nitrobenzenesulfonamide

This protocol is based on general procedures for the synthesis of N-substituted sulfonamides
from sulfonyl chlorides and amines.

Materials:
o 2-Nitrobenzenesulfonyl chloride
» Ethanolamine

e Anhydrous dichloromethane (DCM) or other suitable aprotic solvent
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Triethylamine or other suitable base

Deionized water

Brine (saturated aqueous sodium chloride solution)
Anhydrous magnesium sulfate or sodium sulfate
Ethyl acetate

Hexane

Standard laboratory glassware and equipment (round-bottom flask, magnetic stirrer,
dropping funnel, separatory funnel, rotary evaporator, etc.)

Procedure:

Reaction Setup: In a clean, dry round-bottom flask under a nitrogen atmosphere, dissolve
ethanolamine (1.0 equivalent) in anhydrous dichloromethane. Add triethylamine (1.1
equivalents) to the solution. Cool the mixture to 0 °C in an ice bath with stirring.

Addition of Sulfonyl Chloride: Dissolve 2-nitrobenzenesulfonyl chloride (1.05 equivalents) in
anhydrous dichloromethane.[6] Add this solution dropwise to the cooled ethanolamine
solution over a period of 30 minutes.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer
chromatography (TLC).

Workup: Once the reaction is complete, quench the reaction by adding deionized water.
Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic
layer sequentially with 1 M hydrochloric acid, saturated aqueous sodium bicarbonate
solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator to obtain the crude product.
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« Purification: Purify the crude product by column chromatography on silica gel using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexane) or by recrystallization

from a suitable solvent system to afford pure N-(2-hydroxyethyl)-2-

nitrobenzenesulfonamide.

Diagram 1: Synthesis Workflow
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Caption: A logical workflow for the synthesis of N-(2-hydroxyethyl)-2-

nitrobenzenesulfonamide.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b099574?utm_src=pdf-body
https://www.benchchem.com/product/b099574?utm_src=pdf-body
https://www.benchchem.com/product/b099574?utm_src=pdf-body-img
https://www.benchchem.com/product/b099574?utm_src=pdf-body
https://www.benchchem.com/product/b099574?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Biological Activity and Applications in Drug
Development

Currently, there is a notable absence of published research detailing the biological activity,
mechanism of action, or specific applications of N-(2-hydroxyethyl)-2-
nitrobenzenesulfonamide in drug development or as a research tool. While the sulfonamide
functional group is a well-known pharmacophore present in many antibacterial, diuretic, and
anticonvulsant drugs, the specific combination of the 2-nitrobenzenesulfonyl and N-(2-
hydroxyethyl) moieties has not been explored in the context of biological activity in the
available literature.

Signaling Pathways

Due to the lack of information on the biological targets and mechanism of action of N-(2-
hydroxyethyl)-2-nitrobenzenesulfonamide, there are no known signaling pathways
associated with this compound.

Conclusion

N-(2-hydroxyethyl)-2-nitrobenzenesulfonamide is a defined chemical entity with known
physical and chemical properties. Its synthesis can be reliably predicted based on standard
organic chemistry principles. However, its biological role and potential applications in
pharmacology and drug development remain uncharted territory. This presents an opportunity
for researchers to investigate the bioactivity of this compound, potentially uncovering novel
therapeutic properties or applications as a chemical probe. Future studies should focus on
screening this molecule in various biological assays to elucidate any potential pharmacological
effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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